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Compound of Interest

Compound Name: Magnesiumbromidehexahydrate

CAS No.: 13446-53-2

Cat. No.: B051236

Get Quote

Abstract
Magnesium bromide hexahydrate (

) represents a specialized class of inorganic flame retardants (FRs) that utilizes a dual-action
mechanism: endothermic dehydration and halogen-based radical scavenging. Unlike
conventional organohalogens, which face increasing regulatory pressure, inorganic bromides
offer a distinct profile of thermal stability and solubility useful for specific textile and polymer
applications. This guide details the physicochemical mechanisms, application protocols, and
validation methodologies required to utilize

effectively.

Part 1: Mechanistic Principles
The efficacy of

relies on its ability to interrupt the "Fire Tetrahedron" at two distinct phases of combustion: the
condensed phase (substrate) and the gas phase (flame zone).
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The Dual-Action Pathway
Upon exposure to thermal flux, the compound undergoes a multi-stage degradation process.

Phase A: Endothermic Dehydration (Heat Sink Effect)
Mechanism: The "hexahydrate" designation indicates six water molecules coordinate to the

magnesium ion.[1] Between 100°C and 300°C, these bonds break.

Thermodynamic Impact: The release of water is highly endothermic (absorbs heat),

effectively cooling the substrate below its ignition temperature (

).

Dilution: The evolved water vapor (

) dilutes the concentration of combustible gases and oxygen in the immediate vicinity of the
material.[2][3]

Phase B: Halogen Radical Scavenging (Gas Phase)
Mechanism: At elevated temperatures (>500°C), the anhydrous

decomposes, particularly in the presence of oxygen or polymer degradation products, to
release bromine species (likely

or

).

Chemical Interruption: Combustion is propagated by high-energy radicals, specifically

Hydrogen (

) and Hydroxyl (

). The bromine species trap these radicals, replacing them with less reactive species:

Note: The regeneration of

allows a single bromine atom to quench multiple flame-propagating radicals.
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Phase C: Oxide Barrier Formation (Condensed Phase)
Residue: The final decomposition product is Magnesium Oxide (

), a refractory ceramic.

Char Enhancement:

accumulates on the surface, acting as a thermal insulator that shields the underlying
unburned material from radiant heat and oxygen diffusion.[2]

Mechanistic Visualization
The following diagram illustrates the cascade of events triggered by thermal exposure.
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Figure 1: Mechanistic pathway of Magnesium Bromide Hexahydrate under thermal stress,

showing physical (cooling/dilution) and chemical (radical scavenging) inhibition.

Part 2: Experimental Validation Protocols
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This section outlines the standard operating procedures (SOPs) for incorporating

into cellulosic textiles and validating its performance.

Protocol A: Impregnation of Cellulosic Textiles (Pad-Dry-
Cure Method)
Objective: To uniformly deposit

onto cotton fabric at a specific add-on percentage.

Materials:

Cotton fabric (desized and bleached, 100% cellulose).

Magnesium bromide hexahydrate (ACS Reagent Grade, >98%).

Deionized water.

Wetting agent (non-ionic surfactant, e.g., Triton X-100).

Workflow:

Solution Preparation:

Calculate the required concentration based on target "Wet Pick-Up" (WPU).

Formula:

.

Dissolve

in deionized water at room temperature (highly soluble). Add 0.1% wetting agent to ensure
fiber penetration.

Padding (Impregnation):

Immerse fabric samples in the solution for 5 minutes.
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Pass through a laboratory padder (mangle) at constant pressure (e.g., 2 bar) to achieve

~80-100% WPU.

Drying & Curing:

Pre-dry: 80°C for 5 minutes (removes solvent water without dehydrating the crystal

structure excessively).

Cure: 150°C for 2 minutes (fixes the salt within the fiber matrix).

Conditioning:

Store samples at 20°C / 65% RH for 24 hours before testing to reach equilibrium moisture

content.

Protocol B: Thermal Stability Analysis (TGA)
Objective: To verify the dehydration steps and decomposition temperature.

Instrument: Thermogravimetric Analyzer (TGA).

Atmosphere: Nitrogen (

) for inert degradation; Air for oxidative degradation. Flow rate: 50 mL/min.

Ramp: 10°C/min from 30°C to 800°C.

Data Validation:

Look for mass loss onset at ~100°C (water loss).

Calculate theoretical water mass loss:

MW (

) = 292.2 g/mol .[1]

MW (

) = 108.1 g/mol .
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Expected Mass Loss

.

Self-Check: If mass loss is significantly <37%, the sample may have partially dehydrated

during storage.

Protocol C: Flammability Characterization (Limiting
Oxygen Index - LOI)
Objective: To quantify the minimum oxygen concentration required to sustain combustion.

Standard: ASTM D2863 / ISO 4589.

Specimen: 140 mm x 52 mm strips of treated fabric.

Procedure:

Mount specimen vertically in the glass chimney.

Ignite the top of the specimen.

Adjust

ratio to find the threshold where the sample burns for <3 minutes or <50 mm length.

Interpretation:

Untreated Cotton: LOI

18.0.

Target Efficacy: LOI > 26.0 (Self-extinguishing).

Part 3: Data Analysis & Interpretation[4]
When evaluating
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against other common flame retardants, use the following comparative matrix to assess
suitability for your specific application.

Table 1: Comparative Analysis of Inorganic Flame Retardants

Feature

Magnesium
Bromide
Hexahydrate (

)

Magnesium
Hydroxide (MDH)

Aluminum
Trihydrate (ATH)

Primary Mechanism
Hybrid (Cooling +

Radical Trap)

Physical (Cooling +

Char)
Physical (Cooling)

Decomposition Onset ~100°C (Dehydration) ~300°C ~200°C

Halogen Content Yes (Bromine) No No

Solubility High (Water Soluble)
Insoluble (requires

dispersion)
Insoluble

Application Method

Aqueous

Impregnation

(Textiles)

Melt Blending

(Plastics)

Melt Blending

(Plastics)

Toxicity Profile
Moderate (Releases

HBr in fire)
Low (Releases Water) Low (Releases Water)

Interpretation of Results
High Solubility: The high solubility of

makes it excellent for textile finishing where uniform penetration is required, but poor for
outdoor applications due to leaching (wash durability is low without binders).

Synergy: The combination of

(char promoter) and

(gas phase inhibitor) often yields higher LOI values at lower loading levels compared to ATH
or MDH alone.
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Part 4: Safety & Handling
Hazard Identification:

H315/H319: Causes skin and serious eye irritation.

Decomposition Products: In a fire scenario, this compound may release Hydrogen Bromide (

) and Bromine (

) gas. These are corrosive and toxic.

Handling Protocols:

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask (N95) when

handling the dry powder to avoid inhalation.

Ventilation: All thermal degradation experiments (TGA, Flammability tests) must be

conducted inside a fume hood to capture halogenated off-gases.

Storage: Highly hygroscopic/deliquescent. Store in a tightly sealed container with desiccants.

If the material turns into a liquid slurry, it has absorbed atmospheric moisture;

recrystallization or drying may be required before weighing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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